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Windaus Ketone Windaus Ketone Windaus Ketone is an impurity of vitamin D2, which is commonly used for the prevention and treatment of vitamin D deficiency and associated disease, and also used for hypoparathyroidism.
Brand Name: Vulcanchem
CAS No.: 55812-80-1
VCID: VC0196341
InChI: InChI=1S/C19H32O/c1-13(2)14(3)8-9-15(4)16-10-11-17-18(20)7-6-12-19(16,17)5/h8-9,13-17H,6-7,10-12H2,1-5H3/b9-8+/t14-,15+,16+,17-,19+/m0/s1
SMILES: CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=O)C
Molecular Formula: C19H32O
Molecular Weight: 276.5 g/mol

Windaus Ketone

CAS No.: 55812-80-1

Impurities

VCID: VC0196341

Molecular Formula: C19H32O

Molecular Weight: 276.5 g/mol

Windaus Ketone - 55812-80-1

CAS No. 55812-80-1
Product Name Windaus Ketone
Molecular Formula C19H32O
Molecular Weight 276.5 g/mol
IUPAC Name (1R,3aR,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
Standard InChI InChI=1S/C19H32O/c1-13(2)14(3)8-9-15(4)16-10-11-17-18(20)7-6-12-19(16,17)5/h8-9,13-17H,6-7,10-12H2,1-5H3/b9-8+/t14-,15+,16+,17-,19+/m0/s1
Standard InChIKey VJIOBQLKFJUZJB-IBOOZMTFSA-N
Isomeric SMILES C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CCCC2=O)C
SMILES CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=O)C
Canonical SMILES CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=O)C
Appearance Clear Colourless to Pale Yellow Oil
Description Windaus Ketone is an impurity of vitamin D2, which is commonly used for the prevention and treatment of vitamin D deficiency and associated disease, and also used for hypoparathyroidism.
Synonyms Ergocalciferol Impurity 1; Vitamin D2 Impurity 1; (1R,3aR,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
PubChem Compound 11065713
Last Modified Nov 11 2021
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